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Compound of Interest

Compound Name: OM-189

Cat. No.: B15577346

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling, use, and
disposal of OM-189, scientifically identified as NIBR189. The following procedures are
designed to ensure the safety of all laboratory personnel and to provide a clear, step-by-step
guide for operational questions. Adherence to these guidelines is essential for the safe and
effective use of this compound in a research setting.

Chemical Identification and Hazard Summary

It is crucial to recognize that "OM-189" is a less common identifier. The correct and primary
designation for this compound is NIBR189, with the Chemical Abstracts Service (CAS) number
1599432-08-2.

Safety Data Sheets (SDS) for NIBR189 classify it as a hazardous substance with the following
primary risks:

o Skin Irritation (H315): Causes skin irritation upon contact.
e Serious Eye Irritation (H319): Causes serious eye irritation.
e Respiratory Irritation (H335): May cause respiratory irritation if inhaled.

Due to these hazards, the implementation of appropriate personal protective equipment (PPE)
and handling protocols is mandatory.
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Quantitative Safety and Physical Data

While specific occupational exposure limits (OELs) and comprehensive toxicological data such
as LD50 and LC50 values are not readily available in public databases, the following table
summarizes the known quantitative information for NIBR189.

Property Value Source

MedChemExpress, Cayman
CAS Number 1599432-08-2

Chemical
Molecular Formula C22H23BrN203 TargetMol
Molecular Weight 429.31 g/mol TargetMol
IC50 (Human EBI2) 11 nM MedChemExpress
IC50 (Mouse EBI2) 16 nM MedChemExpress
Solubility in DMSO 47 mg/mL (109.48 mM) TargetMol

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is required to mitigate the risks associated with
handling NIBR189. The following PPE is mandatory for all personnel handling this compound.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. Change gloves
immediately if they become contaminated.

» Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles. A
face shield may be required for procedures with a high risk of splashing.

» Skin and Body Protection: A standard laboratory coat must be worn and fully fastened. For
procedures with a higher risk of exposure, impervious clothing should be considered.

» Respiratory Protection: All work with NIBR189, especially when handling the solid form,
should be conducted in a well-ventilated area, preferably within a certified chemical fume
hood. If ventilation is inadequate, a suitable respirator may be necessary.
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Experimental Handling and Operational Plan

The following is a step-by-step guide for the safe handling of NIBR189 in a laboratory setting.
This protocol is based on best practices for handling potent small molecule antagonists.[1][2][3]

4.1. Preparation and Weighing:

» All weighing of solid NIBR189 must be performed within a chemical fume hood or a
ventilated balance enclosure to minimize the risk of inhalation.

» Use appropriate tools (e.g., spatulas) to handle the solid material, avoiding direct contact.
o Ensure all necessary PPE is correctly worn before beginning the procedure.

4.2. Solution Preparation:

e When preparing solutions, add the solvent to the solid NIBR189 slowly to avoid splashing.
« If sonication is required for dissolution, ensure the container is properly sealed.[4]

o Clearly label all containers with the chemical name, concentration, date, and appropriate
hazard symbols.

4.3. Experimental Use:

 All experiments involving NIBR189 should be conducted within a designated and clearly
marked area.

» Minimize the generation of aerosols and dust.

e Upon completion of the experimental work, decontaminate all surfaces and equipment that
may have come into contact with the compound.

Disposal Plan

Proper disposal of NIBR189 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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e Chemical Waste: All unused NIBR189 and solutions containing the compound must be
disposed of as hazardous chemical waste.[5]

o Contaminated Materials: All disposable items that have come into contact with NIBR189,
such as gloves, pipette tips, and paper towels, must be collected in a designated hazardous
waste container.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and list the full
chemical name of the contents.[5]

o Regulations: Follow all federal, state, and local regulations for the disposal of hazardous
chemical waste.[6] Do not dispose of NIBR189 down the drain or in the regular trash.[5][7]

Emergency Procedures
In case of accidental exposure, follow these immediate steps:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visual Workflow for Safe Handling of NIBR189

The following diagram illustrates the logical workflow for the safe handling of NIBR189, from
initial preparation to final disposal.

Caption: Workflow for the safe handling of NIBR189.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Handling Processing Of Potent Compounds A Holistic Approach [bioprocessonline.com]

2. pharmoutsourcing.com [pharmoutsourcing.com]

3. tks | publisher, event organiser, media agency | Potent compound safety in the laboratory -
tks | publisher, event organiser, media agency [teknoscienze.com]

e 4. NIBR189 | EBI2/GPR183 | TargetMol [targetmol.com]

o 5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

e 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

e 7.youtube.com [youtube.com]

« To cite this document: BenchChem. [Essential Safety and Handling Guide for OM-189
(NIBR189)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577346#personal-protective-equipment-for-
handling-om-189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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